3-isopropyl-6-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-[(2-methylphenyl)methyl]-3-propan-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H16N4S/c1-9(2)13-15-16-14-18(13)17-12(19-14)8-11-7-5-4-6-10(11)3/h4-7,9H,8H2,1-3H3
• InChI Key: RQPRMZYGYZUYCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC2=NN3C(=NN=C3S2)C(C)C
• Molecular Formula: C14H16N4S
• Molecular Weight: 272.37 g/mol

Description

The compound “3-isopropyl-6-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole” belongs to a class of compounds known as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines. These compounds have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors (carbonic anhydrase inhibitors, cholinesterase inhibitors, alkaline phosphatase inhibitors, anti-lipase activity, and aromatase inhibitors) and antitubercular agents.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines is characterized by the fusion of a five-membered triazole ring with a six-membered thiadiazine ring. This core structure can make specific interactions with different target receptors due to its hydrogen bond accepting and donating characteristics.

Future Directions

The future directions for the research and development of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines include the design and synthesis of new derivatives with improved pharmacological activities. In silico pharmacokinetic and molecular modeling studies can also be conducted to aid in the rational design and development of new target-oriented 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases.